5-(2,4-dimethylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2,4-dimethylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13N3O3/c1-10-3-8-14(11(2)9-10)16-17-15(18-22-16)12-4-6-13(7-5-12)19(20)21/h3-9H,1-2H3
• InChI Key: XEADKQZHEMCUTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC(=NO2)C3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol

Description

5-(2,4-dimethylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole is a heterocyclic compound that has gained significant attention in the field of scientific research. This compound has been synthesized through various methods and has been studied for its potential applications in different fields.

Mechanism of Action

The mechanism of action of 5-(2,4-dimethylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole is not well understood. However, it is believed that the compound acts by interacting with specific proteins or enzymes in the body, leading to changes in their activity. This, in turn, affects various physiological and biochemical processes in the body.
Biochemical and Physiological Effects:
Studies have shown that 5-(2,4-dimethylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole exhibits various biochemical and physiological effects. For example, it has been found to exhibit antioxidant activity, which could be useful in preventing oxidative damage to cells. Additionally, it has been shown to exhibit anti-inflammatory activity, which could be useful in treating various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 5-(2,4-dimethylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole in lab experiments is its ease of synthesis. The compound can be synthesized using relatively simple methods, making it easily accessible to researchers. However, one of the limitations of using this compound is its limited solubility in water, which could make it challenging to use in certain experiments.

Future Directions

There are several future directions for research on 5-(2,4-dimethylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. One of the potential areas of research is in the development of organic electronic devices. Further studies could be conducted to optimize the properties of this compound for use in OFETs and OLEDs. Additionally, more research could be conducted to investigate the mechanism of action of this compound, which could lead to the development of new drugs for various diseases.

Synthesis Methods

There are various methods to synthesize 5-(2,4-dimethylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. One of the commonly used methods is the reaction between 2,4-dimethylphenyl hydrazine and 4-nitrobenzoyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then cyclized to form the desired product. Another method involves the reaction between 2,4-dimethylphenyl hydrazine and 4-nitrobenzaldehyde in the presence of a catalyst. The product obtained from this method is similar to the one obtained from the first method.

Scientific Research Applications

5-(2,4-dimethylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has been studied for its potential applications in different fields of scientific research. One of the significant applications of this compound is in the field of organic electronics. It has been found that this compound exhibits excellent electron-transporting properties, making it a potential candidate for use in organic electronic devices such as organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).